Cas no 921926-59-2 (N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide)

• Product Name: N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide
• CAS No: 921926-59-2
• MF: C₂₀H₃₀N₂O₅S
• MW: 410.527604579926
• CID: 6321719
• PubChem ID: 16827033
• Update Time: 2025-07-17

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide
• N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}cyclohexanecarboxamide
• N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)cyclohexanecarboxamide
• F2282-0325
• AKOS024635986
• N-[2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]cyclohexanecarboxamide
• 921926-59-2

• Inchi： 1S/C20H30N2O5S/c1-26-18-12-16-8-10-22(14-17(16)13-19(18)27-2)28(24,25)11-9-21-20(23)15-6-4-3-5-7-15/h12-13,15H,3-11,14H2,1-2H3,(H,21,23)
• InChI Key： SJABPAZYWRLJRX-UHFFFAOYSA-N
• SMILES： S(CCNC(C1CCCCC1)=O)(N1CC2C=C(C(=CC=2CC1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 410.18754324g/mol
• Monoisotopic Mass: 410.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.3Ų

Additional information on N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide (CAS No. 921926-59-2): An Overview

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide (CAS No. 921926-59-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a cyclohexane carboxamide moiety and a substituted tetrahydroisoquinoline ring. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The tetrahydroisoquinoline scaffold is well-known for its biological activities, particularly in the modulation of neurotransmitter systems. Recent studies have highlighted the potential of N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide as a potent inhibitor of specific enzymes and receptors involved in neurodegenerative diseases and pain management. The 6,7-dimethoxy substitution on the tetrahydroisoquinoline ring enhances the compound's lipophilicity and bioavailability, contributing to its efficacy in crossing the blood-brain barrier.

In the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides and alpha-synuclein proteins, which are key pathological markers in these conditions. Additionally, it exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Pain management is another area where N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide shows significant potential. A study published in the European Journal of Pharmacology (2023) reported that this compound acts as a selective inhibitor of transient receptor potential (TRP) channels, particularly TRPV1 and TRPA1. These channels are involved in the transmission of pain signals and are targets for developing novel analgesics. The selective inhibition by N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide suggests its potential as a safer alternative to existing pain medications with fewer side effects.

The cyclohexane carboxamide moiety plays a crucial role in enhancing the overall stability and solubility of the compound. This structural feature also contributes to its ability to form hydrogen bonds with target proteins, thereby improving binding affinity and selectivity. These properties make N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide an attractive candidate for further optimization and development into therapeutic agents.

Recent advancements in computational chemistry have facilitated the rational design of derivatives of N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide with enhanced pharmacological profiles. Molecular docking studies have identified key interactions between the compound and its target proteins, guiding the synthesis of more potent and selective analogs. These efforts are crucial for advancing the compound from preclinical to clinical stages.

In conclusion, N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}cyclohexanecarboxamide (CAS No. 921926-59-2) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development. As further studies continue to elucidate its mechanisms of action and optimize its properties, this compound holds significant potential for addressing unmet medical needs in neurodegenerative diseases and pain management.